9-(difluoromethyl)-2-[2-(4-methyl-1H-pyrazol-1-yl)ethyl]-7-phenylpyrido[3',2':4,5]thieno[2,3-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 13-(difluoromethyl)-4-[2-(4-methylpyrazol-1-yl)ethyl]-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• InChI: InChI=1S/C23H17F2N7S/c1-13-10-27-31(11-13)8-7-17-29-22-20-19(26-12-32(22)30-17)18-15(14-5-3-2-4-6-14)9-16(21(24)25)28-23(18)33-20/h2-6,9-12,21H,7-8H2,1H3
• InChI Key: HZVFUWAHRQIMQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CCC2=NN3C=NC4=C(C3=N2)SC5=C4C(=CC(=N5)C(F)F)C6=CC=CC=C6
• Molecular Formula: C23H17F2N7S
• Molecular Weight: 461.5 g/mol

Description

This compound belongs to a class of molecules that are significant due to their potential pharmacological activities and their role in advancing medicinal chemistry. While specific studies directly focusing on this compound are limited, related research provides valuable insights into its potential characteristics and applications.

Synthesis Analysis

The synthesis of related pyrazolo[1,5-a]pyrimidine derivatives often involves heterocyclization reactions and the use of specific reagents to introduce various functional groups. For instance, Abdelriheem et al. (2017) describe the synthesis of pyrazolo[1,5-a]pyrimidines and related compounds through effective synthesis conventions, involving reactions with sodium 3-(5-methyl-1-(p-toly)-1H-1,2,3-triazol-4-yl)-3-oxoprop-1-en-1-olate and appropriate heterocyclic amines (Abdelriheem, Zaki, & Abdelhamid, 2017).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using spectral data and elemental analysis. Mohamed et al. (2011) highlighted the importance of using X-ray crystallography in addition to spectral data to confirm the structures of newly synthesized pyrazolo[1,5-a]pyrimidine derivatives (Mohamed, Abdelall, Zaki, & Abdelhamid, 2011).

Scientific Research Applications

Synthesis of Fused Heterocycles

This compound is part of a broader category of chemicals involved in the microwave-assisted synthesis of fused heterocycles incorporating a trifluoromethyl moiety. Such syntheses are crucial for creating complex molecules with potential applications in materials science, pharmaceuticals, and as intermediates in organic synthesis. The process involves reactions with various aminopyrazole, aminotriazole, and aminobenzimidazole derivatives under specific conditions to yield novel trifluoromethyl derivatives with significant structural diversity and potential bioactivity (Shaaban, 2008).

Antimicrobial and Antitumor Activity

Derivatives related to the compound have been synthesized and evaluated for their antimicrobial and antitumor activities. The creation of new thienopyrimidine derivatives has demonstrated pronounced antimicrobial activity, highlighting the potential of these compounds in developing new antibacterial and antifungal agents (Bhuiyan et al., 2006). Furthermore, the synthesis and structure-activity relationship studies of thiophene-based heterocycles, including those related to the query compound, have identified several molecules with potent antimicrobial properties, suggesting their usefulness in addressing drug-resistant microbial infections (Mabkhot et al., 2016).

Tuberculostatic Activity

Exploratory studies on structural analogs of these compounds have also included their evaluation for tuberculostatic activity, indicating a promising avenue for the development of new antituberculosis agents. The identification of key structural features contributing to activity against tuberculosis bacteria underscores the significance of this compound class in medicinal chemistry and drug design (Titova et al., 2019).